Cas no 1311315-20-4 (1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride)

1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride is a fluorinated cyclohexylamine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for modulating biological activity. The hydrochloride salt form improves solubility and handling properties, facilitating its use in synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the design of CNS-targeting drugs and enzyme inhibitors. Its rigid cyclohexane scaffold provides structural diversity, while the amine functionality allows for further derivatization. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes.

1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride structure

1311315-20-4 structure

Product Name:1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride

CAS No:1311315-20-4

MF:C₇H₁₃ClF₃N

MW:203.633031606674

MDL:MFCD19442669

CID:4587660

PubChem ID:54592947

Update Time:2025-06-07

1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(trifluoromethyl)cyclohexan-1-amine hydrochloride
- 1-(Trifluoromethyl)cyclohexanamine hydrochloride
- 1-(Trifluoromethyl)cyclohexan-1-amine HCl
- 1-(trifluoromethyl)cyclohexan-1-amine;hydrochloride
- SB22839
- 1-(trifluoromethyl)cyclohexanamine hydrochloride salt
- Z1267773760
- CS-0184314
- 1311315-20-4
- EN300-75524
- AS-34839
- F8888-6357
- MFCD19442669
- Cyclohexanamine, 1-(trifluoromethyl)-, hydrochloride (1:1)
- DB-190672
- AKOS025289890
- 134424-35-4
- SCHEMBL16099411
- 1-(Trifluoromethyl)cyclohexanaminehydrochloride
- 1-(Trifluoromethyl)cyclohexan-1-amine hydrochloride
- MDL： MFCD19442669
- Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)6(11)4-2-1-3-5-6;/h1-5,11H2;1H
- InChI Key： CWZOFOVKHCPUPX-UHFFFAOYSA-N
- SMILES： Cl.FC(C1(CCCCC1)N)(F)F

Computed Properties

Exact Mass: 203.0688616g/mol
Monoisotopic Mass: 203.0688616g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

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